(6-Fluoro-3,4-dihydro-2H-chromen-4-yl)hydrazine
Overview
Description
Synthesis Analysis
The synthesis of this compound involves several steps. One notable route is through the preparation of 6-fluoro-3,4-dihydro-2H-chromene-2-carbaldehyde , which serves as an intermediate in the synthesis of Nebivolol or its pharmaceutical salts . The synthetic pathway includes hydrogenation, esterification, reduction, and oxidation reactions . The detailed synthetic scheme is as follows:
- Oxidation : Oxalyl chloride oxidizes the alcohol to 6-fluoro-3,4-dihydro-2H-chromene-2-carbaldehyde .
Molecular Structure Analysis
The compound’s molecular structure consists of a chromene ring fused with a hydrazine moiety. The fluorine atom at position 6 adds to its uniqueness. Refer to the crystal structure for precise geometric details .
properties
IUPAC Name |
(6-fluoro-3,4-dihydro-2H-chromen-4-yl)hydrazine |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11FN2O/c10-6-1-2-9-7(5-6)8(12-11)3-4-13-9/h1-2,5,8,12H,3-4,11H2 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FRKCOTUKSNTXTE-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COC2=C(C1NN)C=C(C=C2)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11FN2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
182.19 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
CID 53403036 | |
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